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Compound of Interest

Compound Name: RA190

Cat. No.: B610398

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and
application of a stock solution of RA190, a potent and selective inhibitor of the proteasomal
ubiquitin receptor RPN13/ADRM1, using Dimethyl Sulfoxide (DMSOQO) as the solvent. RA190
has demonstrated significant anti-proliferative effects in various cancer cell lines.

Quantitative Data Summary

The following table summarizes the key quantitative information for preparing and using RA190

solutions.
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Parameter

Value

Reference

Molecular Weight

596.72 g/mol

[1]

Solubility in DMSO

=10 mM; up to 100 mg/mL
(167.57 mM)

[1](2]

Recommended Stock Solution

Concentration

10 mM

[2]

Storage of Stock Solution (in
DMSO)

-20°C for up to 6 months;
-80°C for up to 6 months

[2]

Typical Working

Concentrations (In Vitro)

0.1 puM - 10 pM

[3]141[5]

Experimental Protocol: Preparation of a 10 mM

RA190 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of RA190 in DMSO.

Materials:

RA190 powder

Vortex mixer

Procedure:

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

» Pre-weighing and Calculation:

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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o Accurately weigh the desired amount of RA190 powder. For example, to prepare 1 mL of a
10 mM stock solution, you will need 5.97 mg of RA190 (Molecular Weight: 596.72 g/mol ).

o Calculation: 0.01 mol/L * 1 L/2000 mL * 596.72 g/mol * 1000 mg/g = 5.97 mg/mL

 Dissolution:
o Aseptically add the weighed RA190 powder to a sterile microcentrifuge tube.

o Add the calculated volume of DMSO to the tube. For a 10 mM solution, if you weighed
5.97 mg of RA190, add 1 mL of DMSO. It is recommended to use fresh DMSO to avoid
moisture absorption which can reduce solubility[1].

o Vortex the solution until the RA190 powder is completely dissolved. Gentle warming in a
37°C water bath can aid dissolution if necessary. Ensure the solution is clear and free of
particulates.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes[6].

o Store the aliquots at -20°C or -80°C for long-term storage, where they can be stable for up
to 6 months[2].

Preparation of Working Solutions:

For cell-based assays, the DMSO stock solution should be diluted with cell culture medium to
the desired final concentration. For example, to prepare a 100 pL working solution with a final
concentration of 10 uM from a 10 mM stock solution, you would perform a 1:1000 dilution (e.g.,
add 0.1 pL of the 10 mM stock to 99.9 L of cell culture medium). It is crucial to ensure the final
concentration of DMSO in the cell culture medium is low (typically < 0.1%) to avoid solvent-
induced cytotoxicity[7].

RA190 Signaling Pathway and Mechanism of Action

RA190 functions by targeting the RPN13/ADRM1 subunit of the 19S regulatory particle of the
proteasome. This inhibition leads to the accumulation of polyubiquitinated proteins, which can
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trigger downstream cellular stress responses and apoptosis. One of the key pathways affected
is the NF-kB signaling pathway. In its inactive state, NF-kB is sequestered in the cytoplasm by
its inhibitor, IkBa. The proteasome is responsible for the degradation of phosphorylated IkBa,
which allows NF-kB to translocate to the nucleus and activate the transcription of target genes.
By inhibiting the proteasome, RA190 prevents the degradation of IkBa, thereby blocking NF-kB
signaling|8].

Caption: RA190 inhibits the proteasome, leading to the stabilization of IkBa and subsequent
inhibition of NF-kB nuclear translocation and transcriptional activity.

Experimental Workflow for In Vitro Cell Viability
Assay

The following diagram outlines a typical workflow for assessing the effect of RA190 on cell

viability.
Experiment Analysis
Seed Cells in Treat Cells with RA190 Incubate for Perform Cell Viability w| Analyze Data and
96-well Plates (e.g., 0.1 - 10 pM) 24-72 hours Assay (e.g., MTT, CellTiter-Glo) "1 Determine IC50
Preparation
Prepare 10 mM RA190 Prepare Working Solutions
Stock in DMSO in Culture Medium

Click to download full resolution via product page

Caption: A generalized workflow for determining the 1IC50 of RA190 in a cell-based viability
assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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